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Compound of Interest

Compound Name:
2-Chloroaniline hydrochloride-

13C6

Cat. No.: B12415814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloroaniline Hydrochloride-¹³C₆,

a stable isotope-labeled compound crucial for a range of analytical applications in modern

research and development. This document details its physicochemical properties, provides a

comparative analysis with its unlabeled counterpart, outlines a detailed experimental protocol

for its use as an internal standard, and illustrates the associated workflow.

Core Physicochemical Data
2-Chloroaniline Hydrochloride-¹³C₆ is the isotopically labeled form of 2-Chloroaniline

Hydrochloride where the six carbon atoms of the benzene ring are replaced with the ¹³C

isotope. This labeling results in a predictable mass shift, making it an ideal internal standard for

mass spectrometry-based quantitative analyses.

Quantitative Data Summary
The following table summarizes the key quantitative data for 2-Chloroaniline Hydrochloride-¹³C₆

and its corresponding unlabeled form for easy comparison.
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Property
2-Chloroaniline
Hydrochloride-¹³C₆

2-Chloroaniline
Hydrochloride
(unlabeled)

2-Chloroaniline
(unlabeled base)

Molecular Weight 169.99 g/mol [1][2][3] 164.03 g/mol [4][5] 127.572 g/mol [6]

Molecular Formula ¹³C₆H₇Cl₂N[1][2] C₆H₇Cl₂N[4][5] C₆H₆ClN[6]

CAS Number 1261170-86-8[2][3] 137-04-2[5] 95-51-2[6]

Isotopic Purity (¹³C) ≥99 atom %[1] Not Applicable Not Applicable

Chemical Purity ≥98%[1] ≥97%[5] Not Specified

Mass Shift M+6[1] Not Applicable Not Applicable

Appearance
White to off-white

solid[2]

White crystals or

powder[5]

Colorless to yellow

liquid that darkens on

exposure to air

Experimental Protocol: Use as an Internal Standard
in LC-MS/MS Analysis
The primary application of 2-Chloroaniline Hydrochloride-¹³C₆ is as an internal standard (IS) in

quantitative analytical methods, particularly liquid chromatography-tandem mass spectrometry

(LC-MS/MS). The following protocol provides a detailed methodology for its use in the

quantification of unlabeled 2-chloroaniline in a biological matrix.

Objective: To accurately quantify the concentration of 2-chloroaniline in a plasma sample using

2-Chloroaniline Hydrochloride-¹³C₆ as an internal standard.

Materials:

2-Chloroaniline (analyte) standard

2-Chloroaniline Hydrochloride-¹³C₆ (internal standard)

Human plasma (or other relevant biological matrix)

Acetonitrile (ACN), HPLC grade
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Formic acid, LC-MS grade

Water, LC-MS grade

Solid Phase Extraction (SPE) cartridges

LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

Preparation of Stock Solutions:

Prepare a 1 mg/mL stock solution of 2-chloroaniline in methanol.

Prepare a 1 mg/mL stock solution of 2-Chloroaniline Hydrochloride-¹³C₆ in methanol.

Preparation of Calibration Standards and Quality Control (QC) Samples:

Serially dilute the 2-chloroaniline stock solution with methanol to prepare a series of

working solutions for calibration standards (e.g., ranging from 1 ng/mL to 1000 ng/mL).

Prepare QC samples at low, medium, and high concentrations in a similar manner.

Spike blank plasma with the appropriate working solutions to create calibration standards

and QC samples.

Sample Preparation (Protein Precipitation & SPE):

To 100 µL of plasma sample, calibration standard, or QC sample, add 10 µL of the 2-

Chloroaniline Hydrochloride-¹³C₆ working solution (e.g., at 100 ng/mL).

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube.

Perform Solid Phase Extraction for further cleanup if necessary, following the

manufacturer's protocol for the selected SPE cartridge.
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Evaporate the final eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient to ensure separation from matrix components.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM) transitions:

2-chloroaniline: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (to be determined by

infusion).

2-Chloroaniline-¹³C₆: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (to be

determined by infusion, expected precursor m/z shift of +6).

Optimize collision energy and other MS parameters for maximum signal intensity.

Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the peak area ratio (Analyte Area / IS Area).
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Construct a calibration curve by plotting the peak area ratio against the concentration of

the calibration standards.

Determine the concentration of 2-chloroaniline in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Visualized Workflows and Relationships
Diagrams created using the DOT language provide clear visual representations of experimental

processes and logical flows.

Sample Preparation Analysis

Standards & QCs

Plasma Sample Spike with
2-Chloroaniline-¹³C₆ IS

Protein Precipitation
(Acetonitrile) Centrifugation Solid Phase Extraction

(SPE) Evaporation Reconstitution LC-MS/MS AnalysisInject Data Processing
(Peak Integration)

Calibration Curve
Construction Quantification

Calibration Standards

QC Samples

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using an internal standard.
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Unlabeled Analyte

Labeled Internal Standard

2-Chloroaniline
(C₆H₆ClN)

MW: 127.57 Da +6 Da Mass Shift

2-Chloroaniline-¹³C₆

(¹³C₆H₆ClN)

MW: 133.57 Da

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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